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Compound of Interest

Compound Name: Bromoform

Cat. No.: B151600

Introduction: The Principle of Gravitational
Separation

In geological sciences, the isolation and analysis of heavy minerals from sedimentary or
crushed rock samples are fundamental for provenance studies, economic geology, and
academic research.[1][2] Heavy minerals, characterized by a specific gravity greater than that
of common rock-forming minerals like quartz (density ~2.65 g/cm?3) and feldspars (density
~2.56-2.76 g/cm3), often occur in trace amounts but provide significant insights into the
geological history of a sample.[1]

The separation of these denser mineral fractions is most effectively achieved through heavy
liquid separation. This technique leverages the principle of buoyancy. When a sample is
introduced into a liquid with a density intermediate between the light and heavy minerals, the
lighter minerals will float, while the denser, "heavy" minerals will sink. Bromoform (CHBr3), a
dense organic liquid with a specific gravity of approximately 2.89 g/cms3, has historically been a
widely used medium for this purpose.[1] This application note provides a comprehensive guide
to the use of bromoform for heavy mineral separation, emphasizing safety, procedural
accuracy, and best practices.

I. Bromoform: Properties and Critical Safety
Considerations
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Bromoform (Tribromomethane) is a colorless liquid with a sweet odor.[3][4][5] Its high density
and immiscibility with water make it an effective medium for mineral separation. However, it is
imperative to recognize that bromoform is a hazardous substance.

Table 1: Physical and Chemical Properties of Bromoform

Property Value Source
CAS Number 75-25-2 [61[71[8]
Molecular Formula CHBrs [6]
Molecular Weight 252.73 g/mol [61[7]
Density ~2.89 g/cm?3 at 20°C

Boiling Point 1495 °C [3]
Melting Point 8.3-9.2°C [3]
Solubility in Water 3.2¢g/L [7]

A. Health Hazards & Toxicity
Bromoform is classified as toxic and poses significant health risks upon exposure.[8][9][10]

¢ Acute Effects: Harmful if swallowed and toxic if inhaled.[8][9][10] It causes skin and serious
eye irritation.[8][9][10] Inhalation can lead to effects on the central nervous system and liver.

[5]

» Chronic Effects: Prolonged or repeated exposure can cause damage to the liver, kidneys,
and central nervous system.[9] It is also a confirmed animal carcinogen with unknown
relevance to humans.[9][11]

o Exposure Routes: Bromoform can be absorbed through the skin, inhaled as vapor, or
ingested.[5][12]

B. Mandatory Safety Precautions
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Due to its toxicity, all work with bromoform must be conducted in a well-ventilated chemical
fume hood.[12] Adherence to the following safety protocols is non-negotiable.

» Personal Protective Equipment (PPE):
o Gloves: Wear chemically resistant gloves (e.g., nitrile) at all times.[9][12]
o Eye Protection: Chemical splash goggles and a face shield are required.[9]
o Lab Coat: A lab coat must be worn to protect from skin contact.[3]
e Handling:
o Avoid breathing vapors.[8][9]
o Wash hands thoroughly after handling.[8][9]
o Do not eat, drink, or smoke in the work area.[9][10]

» Storage: Store bromoform in a cool, dry, well-ventilated area in a tightly sealed container,
away from incompatible materials.[3][9]

o Spills: In case of a spill, evacuate the area, ensure adequate ventilation, and absorb the spill
with an inert material (e.g., vermiculite, sand).[9][13] Dispose of the waste as hazardous
material.[9][13]

o Waste Disposal: Bromoform and any materials contaminated with it are considered
hazardous waste (RCRA Hazardous Waste Code U225) and must be disposed of in
accordance with local, state, and federal regulations.[9][14] Do not pour bromoform down
the drain.[13]

Il. Experimental Protocol: Heavy Mineral Separation

This protocol outlines a standard procedure for separating heavy minerals from a
disaggregated geological sample.

A. Materials and Equipment
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o Bromoform (reagent grade)

» Acetone (for rinsing)

o Ethanol (for rinsing)

o Separatory funnels (size appropriate for sample volume)
» Ring stand and clamps

« Filter paper (various pore sizes)
e Glass funnels

» Beakers

» Wash bottles

e Stirring rods

e Drying oven

e Analytical balance

B. Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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